Cas no 1806168-10-4 (2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806168-10-4
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4832637
• Update Time: 2025-10-30

2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F3INO3/c1-15-5-2-13-7(12)4(3-14)6(5)16-8(9,10)11/h2-3H,1H3
• InChI Key： BANIXOYERJJXSS-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=C(C=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806168-10-4)

The compound 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806168-10-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel bioactive compounds.

In recent years, the demand for halogenated pyridine derivatives like 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has surged, driven by advancements in medicinal chemistry and material science. This compound is particularly relevant in the design of small-molecule inhibitors and catalysts, addressing current trends in drug discovery and sustainable chemistry. Its aldehyde functional group further enhances its reactivity, enabling diverse transformations such as reductive amination and condensation reactions.

From an industrial perspective, CAS No. 1806168-10-4 is gaining attention for its potential in high-value fine chemicals production. The integration of trifluoromethoxy groups into organic frameworks is a growing area of interest, as these motifs often improve metabolic stability and bioavailability in pharmaceuticals. Additionally, the compound’s iodo substituent facilitates palladium-catalyzed couplings, a cornerstone of modern synthetic methodologies.

Environmental and regulatory considerations are also shaping the discourse around 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde. With increasing emphasis on green chemistry, researchers are exploring safer and more efficient synthetic routes for such intermediates. The compound’s stability under various conditions makes it a candidate for scalable processes, aligning with the industry’s shift toward sustainable manufacturing.

Analytical characterization of CAS No. 1806168-10-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency. These quality control measures are critical for applications in preclinical research and process development, where reproducibility is paramount.

In summary, 2-Iodo-5-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde represents a cutting-edge intermediate with broad utility in life sciences and specialty chemicals. Its structural features and reactivity profile position it as a key player in innovation-driven sectors, meeting the evolving needs of R&D professionals and industrial chemists alike.